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Compound of Interest

Compound Name: Slcnu

Cat. No.: B1211671

Initial investigations into the application of "Slenu™ in high-throughput screening (HTS) have
revealed that "Slcnu” is not a recognized or standard nomenclature for a gene or protein in
publicly available scientific databases. This suggests a potential typographical error or the use
of a non-standard alias, precluding the creation of specific application notes and protocols as
requested.

Further research into possible interpretations of "Slenu" has uncovered several alternatives,
each pointing to different biological entities and potential, though unconfirmed, relevance to
HTS:

e Atypographical error for "SLC": The most probable explanation is that "Slcnu" is a
misspelling of "SLC," which stands for the Solute Carrier family of proteins. SLCs are a large
group of membrane transport proteins that play crucial roles in various physiological
processes by transporting a wide array of solutes across cellular membranes. Due to their
involvement in nutrient uptake, ion homeostasis, and drug transport, SLCs are significant
targets in drug discovery and are frequently the subject of high-throughput screening
campaigns to identify modulators of their activity.

e An alias for C170rf64 (CHCTL1): Another possibility is that "Slcnu” is a non-standard name
for the gene C170rf64, which is now officially known as CHCT1 (CHD1 Helical C-Terminal
Domain Containing 1). This protein is suggested to play a role in the regulation of apoptosis.
[1] While apoptosis pathways are a common focus in drug discovery and HTS, there is
currently no direct, publicly available evidence linking CHCT1 specifically to HTS
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applications. A recent study identified a fusion of the Musashi-2 (MSI2) gene with C170rf64
in a case of aggressive adenocarcinoma, highlighting its potential relevance in cancer
biology.[2]

o Areference to a non-human gene: The term "SIKNU" has been identified in the context of
tomato genetics, where it plays a role in determining fruit size.[3] This is unlikely to be the
intended subject for the requested application notes focused on drug development
professionals.

Conclusion:

Without a definitive identification of "Slcnu," it is not feasible to provide the detailed and
accurate application notes, experimental protocols, and visualizations requested. The creation
of such specific scientific content requires a clear understanding of the target molecule, its
signaling pathways, and established experimental contexts.

To proceed, clarification of the precise gene or protein of interest is essential. Should "Slcnu”
be a typographical error for the SLC (Solute Carrier) family, a wealth of information is available
to develop comprehensive application notes for high-throughput screening. These would detall
various assay formats, such as fluorescent substrate uptake assays, radioligand binding
assays, and membrane potential assays, which are commonly used to screen for inhibitors or
activators of specific SLC transporters.

If "Slcnu” refers to a different, correctly spelled target, providing the standard gene or protein
name will enable a focused and accurate response to the user's request.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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